N-[2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C8H11N3O2/c1-3-7(12)9-5-4-8-10-6(2)11-13-8/h3H,1,4-5H2,2H3,(H,9,12)
• InChI Key: ZWYYWHMEWDBCKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CCNC(=O)C=C
• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol

Description

1,2,4-Oxadiazoles are a type of heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring. They are frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

1,2,4-Oxadiazoles can be synthesized via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. It possesses hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. They have potential applications in the development of new drugs, especially as anti-infective agents.